Cas no 16011-90-8 (4-Aminobutanenitrile Hydrochloride)

• Product Name: 4-Aminobutanenitrile Hydrochloride
• CAS No: 16011-90-8
• MF: C₄H₉ClN₂
• MW: 120.580659627914
• CID: 151581
• PubChem ID: 3014915
• Update Time: 2025-10-05

4-Aminobutanenitrile Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-aminobutanenitrile,hydrochloride
• Butanenitrile,4-amino-, hydrochloride (1:1)
• 3-Amino-propylcyanide hydrochloride
• 4-Aminobutannitril-hydrochlorid
• 4-Aminobutansaeurenitril*HCl
• 4-Amino-butyronitril, Hydrochlorid
• 4-Aminobutyronitrile HCl
• 4-aminobutyronitrile hydrochloride
• 4-aminobutyronitrile monohydrochloride
• 4-amino-butyronitrile, hydrochloride
• AC1MI0C7
• EINECS 240-145-9
• 4-aminobutanenitrile;hydrochloride
• BPGZMPVIXFJEDB-UHFFFAOYSA-N
• Butanenitrile, 4-amino-, hydrochloride
• 4-aminobutanenitrile hydrochloride
• MFCD16619402
• AKOS026743503
• 16011-90-8
• Z1649677743
• 4-Aminobutanenitrile HCl
• 3-aminopropylcyanide hydrochloride
• JP9Q2AV2HX
• EN300-132659
• F87825
• DTXSID90166801
• SCHEMBL2221812
• Butanenitrile, 4-amino-, hydrochloride (1:1)
• 4-aminobutanenitrilehydrochloride
• BS-51191
• SY157006
• NS00086771
• CS-0343605
• 4-Aminobutanenitrile Hydrochloride

• Inchi： 1S/C4H8N2.ClH/c5-3-1-2-4-6;/h1-3,5H2;1H
• InChI Key： BPGZMPVIXFJEDB-UHFFFAOYSA-N
• SMILES： Cl.NCCCC#N

Computed Properties

• Exact Mass: 120.04557
• Monoisotopic Mass: 120.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 59.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 201.2°Cat760mmHg
• Flash Point: 75.5°C
• PSA: 49.81

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 4-Aminobutanenitrile Hydrochloride

4-Aminobutanenitrile Hydrochloride (CAS No. 16011-90-8): A Comprehensive Overview

4-Aminobutanenitrile Hydrochloride (CAS No. 16011-90-8) is a specialized organic compound widely utilized in pharmaceutical and chemical research. This compound, also known as 4-Amino-n-butyronitrile Hydrochloride, plays a critical role in the synthesis of various bioactive molecules. Its unique chemical properties make it a valuable intermediate in the development of novel therapeutic agents and industrial applications.

The molecular structure of 4-Aminobutanenitrile Hydrochloride consists of a four-carbon chain with an amino group (-NH₂) and a nitrile group (-CN), which is protonated as a hydrochloride salt. This configuration enhances its solubility in polar solvents, making it highly versatile for laboratory use. Researchers often seek 4-Aminobutanenitrile HCl for its role in constructing complex heterocycles, which are foundational in drug discovery.

In recent years, the demand for 4-Aminobutanenitrile Hydrochloride has surged due to its applications in neuroscience and medicinal chemistry. For instance, it serves as a precursor for gamma-aminobutyric acid (GABA) analogs, which are pivotal in treating neurological disorders. This aligns with the growing interest in neuroprotective compounds and GABAergic agents, as evidenced by trending searches in scientific databases and AI-driven research platforms.

From an industrial perspective, 4-Aminobutanenitrile Hydrochloride is employed in the production of specialty chemicals, including corrosion inhibitors and polymer additives. Its nitrile functionality allows for further chemical modifications, catering to niche markets such as high-performance materials and green chemistry innovations. These applications resonate with current sustainability trends, where industries prioritize eco-friendly synthesis routes.

Quality control is paramount when handling 4-Aminobutanenitrile HCl. Reputable suppliers ensure high purity (≥98%) and provide detailed analytical reports, including HPLC and NMR data. Such transparency addresses frequent queries from buyers about purity standards and analytical documentation, which dominate search engine inquiries related to this compound.

Storage recommendations for 4-Aminobutanenitrile Hydrochloride typically include keeping the compound in a cool, dry environment away from moisture. These guidelines are critical for maintaining stability, a topic often explored in forums discussing chemical storage best practices. Proper handling ensures longevity and prevents degradation, which is especially relevant for long-term research projects.

The global market for 4-Aminobutanenitrile Hydrochloride is expanding, driven by pharmaceutical R&D and specialty chemical sectors. Regions like North America and Asia-Pacific show significant growth, reflecting increased investments in life sciences and advanced material technologies. Market analysts frequently highlight this compound in reports on fine chemical trends, underscoring its commercial relevance.

In summary, 4-Aminobutanenitrile Hydrochloride (CAS No. 16011-90-8) is a multifaceted compound with broad scientific and industrial utility. Its role in drug development, material science, and sustainable chemistry positions it as a key player in modern research. For laboratories and manufacturers seeking reliable intermediates, this compound offers both versatility and performance, aligning with contemporary scientific and industrial priorities.